molecular formula C7H7F2NO2 B8320827 4,5-difluoro-1H-pyrrole-2-carboxylic acid ethyl ester

4,5-difluoro-1H-pyrrole-2-carboxylic acid ethyl ester

Cat. No.: B8320827
M. Wt: 175.13 g/mol
InChI Key: CJVZDKQZRKEVMQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4,5-difluoro-1H-pyrrole-2-carboxylic acid ethyl ester is a useful research compound. Its molecular formula is C7H7F2NO2 and its molecular weight is 175.13 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H7F2NO2

Molecular Weight

175.13 g/mol

IUPAC Name

ethyl 4,5-difluoro-1H-pyrrole-2-carboxylate

InChI

InChI=1S/C7H7F2NO2/c1-2-12-7(11)5-3-4(8)6(9)10-5/h3,10H,2H2,1H3

InChI Key

CJVZDKQZRKEVMQ-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=CC(=C(N1)F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-Fluoro-1H-pyrrole-2-carboxylic acid ethyl ester (1.57 g, 10.0 mmol) is dissolved in acetonitrile (10 ml), 1-chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate) (Selectfluor™, 3.54 g, 10.0 mmol) is added and the mixture is irradiated in a Biotage Initiator microwave synthesizer for 5 minutes at 70° C. The reaction mixture is allowed to cool to room temperature and partitioned between water and dichloromethane. The organic phase is dried over sodium sulfate and evaporated. The residue is chromatographed on a silica gel column with cyclohexane/ethyl acetate as eluent to afford 4,5-difluoro-1H-pyrrole-2-carboxylic acid ethyl ester as white solid; HPLC/MS 1.78 (C), [M+H] 176; 1H NMR (500 MHz, DMSO-d6) δ [ppm] 12.93 (s, 1H), 6.67 (d, J=4.5 Hz, 1H), 4.22 (q, J=7.1 Hz, 2H), 1.26 (t, J=7.1 Hz, 3H).
Quantity
1.57 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One

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